Cas no 2228556-09-8 (1-(3-aminopropoxy)-1-methoxypropane)

• Product Name: 1-(3-aminopropoxy)-1-methoxypropane
• CAS No: 2228556-09-8
• MF: C₇H₁₇NO₂
• MW: 147.21538233757
• CID: 6122820
• PubChem ID: 151574691
• Update Time: 2025-08-04

1-(3-aminopropoxy)-1-methoxypropane Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminopropoxy)-1-methoxypropane
• 2228556-09-8
• EN300-1737681

• Inchi： 1S/C7H17NO2/c1-3-7(9-2)10-6-4-5-8/h7H,3-6,8H2,1-2H3
• InChI Key： QFETUEWJNJUXAV-UHFFFAOYSA-N
• SMILES： O(CCCN)C(CC)OC

Computed Properties

• Exact Mass: 147.125928785g/mol
• Monoisotopic Mass: 147.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 68.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-(3-aminopropoxy)-1-methoxypropane

Introduction to 1-(3-aminopropoxy)-1-methoxypropane (CAS No. 2228556-09-8)

1-(3-aminopropoxy)-1-methoxypropane, identified by the Chemical Abstracts Service Number (CAS No.) 2228556-09-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aliphatic amine derivative has garnered attention due to its versatile structural features, which make it a valuable intermediate in the synthesis of various bioactive molecules. The compound’s unique framework, combining an amino group with both methoxy and propoxy substituents, positions it as a candidate for further exploration in drug development and material science.

The molecular structure of 1-(3-aminopropoxy)-1-methoxypropane consists of a propyl chain terminated by an amino group at one end and a methoxy group at the other, with an additional propoxy side chain attached to the central carbon atom. This configuration imparts distinct chemical properties that are conducive to further functionalization, making it a promising building block for complex molecules. The presence of both primary and secondary amine functionalities allows for diverse chemical reactions, including nucleophilic substitution, condensation, and coupling reactions, which are pivotal in medicinal chemistry.

In recent years, there has been growing interest in exploring the applications of 1-(3-aminopropoxy)-1-methoxypropane in the synthesis of novel therapeutic agents. Its structural motifs are reminiscent of several known pharmacophores, which are critical determinants of biological activity. For instance, the propylamine moiety is commonly found in drugs targeting neurological disorders, while the methoxy group can enhance metabolic stability and bioavailability. These features have prompted researchers to investigate its potential role in developing small-molecule inhibitors, agonists, and antagonists.

One of the most compelling aspects of 1-(3-aminopropoxy)-1-methoxypropane is its utility as a precursor in the synthesis of chiral compounds. The asymmetry introduced by the propyl chain provides a scaffold for creating enantiomerically pure derivatives, which are often essential for achieving optimal pharmacological effects. Recent advancements in asymmetric catalysis have enabled more efficient and selective transformations of this compound, opening new avenues for enantioselective synthesis and purification techniques.

The pharmaceutical industry has been particularly keen on leveraging 1-(3-aminopropoxy)-1-methoxypropane for its potential in addressing unmet medical needs. Researchers have reported its incorporation into libraries of compounds screened for anti-inflammatory, antiviral, and anticancer properties. The compound’s ability to undergo facile modifications allows for rapid diversification of molecular structures, facilitating high-throughput screening campaigns. Such efforts have led to several promising candidates that are currently undergoing further optimization.

Beyond pharmaceutical applications, 1-(3-aminopropoxy)-1-methoxypropane has shown promise in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in catalysis and coordination chemistry. Additionally, its amphiphilic nature suggests potential applications in drug delivery systems, where it could serve as a linker or cross-linking agent to enhance stability and targeted release profiles.

The synthesis of 1-(3-aminopropoxy)-1-methoxypropane typically involves multi-step organic transformations starting from readily available precursors such as 1-bromopropane or 3-chloro-1-propanol. Advances in synthetic methodologies have streamlined these processes, making large-scale production more feasible. Techniques like nucleophilic substitution reactions followed by reduction or elimination steps are commonly employed to construct the desired framework efficiently.

In conclusion, 1-(3-aminopropoxy)-1-methoxypropane (CAS No. 2228556-09-8) represents a versatile and multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural attributes offer opportunities for innovation in drug discovery, material science, and catalysis. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of scientific exploration.